5-bromo-2-(isobutyrylamino)benzoic acid

• IUPAC Name: 5-bromo-2-(2-methylpropanoylamino)benzoic acid
• InChI: InChI=1S/C11H12BrNO3/c1-6(2)10(14)13-9-4-3-7(12)5-8(9)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: VABAKXPWFBTGHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)Br)C(=O)O
• Molecular Formula: C11H12BrNO3
• DSSTOX Substance ID: DTXSID80976355
• Molecular Weight: 286.12 g/mol
• CAS RN: 6088-29-5

Description

5-bromo-2-(isobutyrylamino)benzoic acid, also known as BIBA, is an organic compound that belongs to the class of benzoic acids. It is a white crystalline powder that is soluble in organic solvents but insoluble in water. BIBA has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-bromo-2-(isobutyrylamino)benzoic acid is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in various metabolic pathways. 5-bromo-2-(isobutyrylamino)benzoic acid has been shown to inhibit the activity of acetyl-CoA carboxylase, which is involved in fatty acid synthesis. 5-bromo-2-(isobutyrylamino)benzoic acid has also been shown to inhibit the activity of isoprenylcysteine carboxyl methyltransferase, which is involved in protein prenylation.
Biochemical and Physiological Effects:
5-bromo-2-(isobutyrylamino)benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. 5-bromo-2-(isobutyrylamino)benzoic acid has also been shown to induce apoptosis in cancer cells. In addition, 5-bromo-2-(isobutyrylamino)benzoic acid has been shown to reduce the levels of triglycerides and cholesterol in animal models, indicating its potential as a lipid-lowering agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-2-(isobutyrylamino)benzoic acid is its ease of synthesis and availability. 5-bromo-2-(isobutyrylamino)benzoic acid can be easily synthesized in the laboratory and is commercially available. 5-bromo-2-(isobutyrylamino)benzoic acid is also stable under normal laboratory conditions and can be stored for extended periods. However, one of the limitations of 5-bromo-2-(isobutyrylamino)benzoic acid is its low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, 5-bromo-2-(isobutyrylamino)benzoic acid can be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-bromo-2-(isobutyrylamino)benzoic acid. One potential direction is the development of 5-bromo-2-(isobutyrylamino)benzoic acid derivatives with improved pharmacological properties. 5-bromo-2-(isobutyrylamino)benzoic acid derivatives can be synthesized by modifying the functional groups on the 5-bromo-2-(isobutyrylamino)benzoic acid scaffold. Another potential direction is the investigation of the mechanism of action of 5-bromo-2-(isobutyrylamino)benzoic acid and its derivatives. Understanding the mechanism of action can provide insights into the potential therapeutic applications of 5-bromo-2-(isobutyrylamino)benzoic acid. Finally, the evaluation of 5-bromo-2-(isobutyrylamino)benzoic acid in preclinical and clinical studies can provide valuable information on its safety and efficacy as a potential drug candidate.
Conclusion:
In conclusion, 5-bromo-2-(isobutyrylamino)benzoic acid is an organic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. 5-bromo-2-(isobutyrylamino)benzoic acid can be easily synthesized in the laboratory and is stable under normal laboratory conditions. 5-bromo-2-(isobutyrylamino)benzoic acid has shown promising results in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. There are several future directions for the research on 5-bromo-2-(isobutyrylamino)benzoic acid, including the development of 5-bromo-2-(isobutyrylamino)benzoic acid derivatives with improved pharmacological properties, investigation of the mechanism of action, and evaluation in preclinical and clinical studies.

Synthesis Methods

The synthesis of 5-bromo-2-(isobutyrylamino)benzoic acid involves the reaction of 5-bromoanthranilic acid with isobutyric anhydride in the presence of a catalyst such as pyridine. The reaction yields 5-bromo-2-(isobutyrylamino)benzoic acid as a white crystalline powder with a yield of approximately 80%. The synthesis of 5-bromo-2-(isobutyrylamino)benzoic acid is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

5-bromo-2-(isobutyrylamino)benzoic acid has shown promising results in various fields of scientific research. It has been extensively studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. 5-bromo-2-(isobutyrylamino)benzoic acid derivatives have been synthesized and evaluated for their antibacterial, antifungal, and anticancer activities. 5-bromo-2-(isobutyrylamino)benzoic acid has also been studied for its potential as an inhibitor of protein-protein interactions, which play a crucial role in various diseases.